Cas no 1960-71-0 (2-[Carbamimidoyl(methyl)amino]acetic acid;2-hydroxypropane-1,2,3-tricarboxylic acid)

• Product Name: 2-[Carbamimidoyl(methyl)amino]acetic acid;2-hydroxypropane-1,2,3-tricarboxylic acid
• CAS No: 1960-71-0
• MF: C₁₄H₂₆N₆O₁₁
• MW: 454.389843463898
• CID: 2099792
• PubChem ID: 25116575
• Update Time: 2024-10-31

2-[Carbamimidoyl(methyl)amino]acetic acid;2-hydroxypropane-1,2,3-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Disodium creatien phosphate
• di-creatine citrate
• Dicreatine Citric Acid
• 2-[Carbamimidoyl(methyl)amino]acetic acid;2-hydroxypropane-1,2,3-tricarboxylic acid
• dicreatine citrate
• 1960-71-0
• 331942-93-9

• Inchi： 1S/C6H8O7.2C4H9N3O2/c7-3(8)1-6(13,5(11)12)2-4(9)10;2*1-7(4(5)6)2-3(8)9/h13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);2*2H2,1H3,(H3,5,6)(H,8,9)
• InChI Key： LXYYMRRIOBTNDZ-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(CC(=O)O)CC(=O)O.OC(CN(C(=N)N)C)=O.OC(CN(C(=N)N)C)=O

Computed Properties

• Exact Mass: 454.16595567g/mol
• Monoisotopic Mass: 454.16595567g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 361
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 313

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives